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Compound of Interest

Compound Name: Fmoc-D-Hse(Trt)-OH

Cat. No.: B557665 Get Quote

Fmoc-D-Hse(Trt)-OH, with the CAS number 257886-01-4, is a protected amino acid derivative

commonly used in solid-phase peptide synthesis (SPPS).[1] The Fmoc (9-

fluorenylmethyloxycarbonyl) group protects the alpha-amine, while the Trt (trityl) group protects

the side-chain hydroxyl group of the D-homoserine.

A summary of its key chemical properties is presented below:

Property Value Source

Chemical Name

N-alpha-(9-

Fluorenylmethyloxycarbonyl)-

O-trityl-D-homoserine

[1]

Molecular Formula C₃₈H₃₃NO₅ [1][2]

Molecular Weight 583.7 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Purity ≥ 98.0% [2]

Storage Temperature -20°C [1]

Application in Peptide Synthesis
Fmoc-D-Hse(Trt)-OH is a valuable building block for the incorporation of D-homoserine into

peptide sequences via Fmoc-based solid-phase peptide synthesis. The Trityl protecting group
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on the side chain is acid-labile and can be selectively removed under mild acidic conditions,

allowing for subsequent on-resin modification of the hydroxyl group, such as phosphorylation or

glycosylation.

Experimental Protocols
The following are generalized protocols for the use of Fmoc-D-Hse(Trt)-OH in peptide

synthesis.

Standard Coupling Protocol in Fmoc SPPS
This protocol outlines the steps for incorporating an Fmoc-D-Hse(Trt)-OH residue into a

growing peptide chain on a solid support.

Materials:

Solid support (e.g., Rink Amide resin)

Fmoc-D-Hse(Trt)-OH

N,N-Dimethylformamide (DMF)

20% (v/v) Piperidine in DMF

Coupling reagent (e.g., TBTU, HBTU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Procedure:

Resin Swelling: The resin is swelled in DMF in a reaction vessel.

Fmoc Deprotection: The N-terminal Fmoc group of the resin-bound peptide is removed by

treating it with 20% piperidine in DMF.

Washing: The resin is thoroughly washed with DMF to remove residual piperidine and by-

products.
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Amino Acid Activation: Fmoc-D-Hse(Trt)-OH is pre-activated in DMF using a coupling

reagent (e.g., TBTU) and a base (e.g., DIPEA).

Coupling: The activated amino acid solution is added to the resin, and the mixture is agitated

until the coupling reaction is complete, which can be monitored by a colorimetric test (e.g.,

Kaiser test).

Washing: The resin is washed again with DMF to remove excess reagents and by-products.

These steps are repeated for each amino acid in the sequence.

Selective On-Resin Deprotection of the Trityl Group
This procedure allows for the removal of the Trt group from the homoserine side chain while the

peptide remains attached to the solid support.

Materials:

Peptide-resin containing Hse(Trt)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Scavenger (e.g., Triisopropylsilane - TIS)

Procedure:

The peptide-resin is swelled in DCM.

A solution of 1% TFA in DCM, often containing a scavenger like 5% TIS, is added to the

resin.

The reaction is gently agitated for a short period (e.g., 2 x 2 minutes).

The resin is then washed thoroughly with DCM to remove the cleaved trityl groups and

residual acid.

Visualizations
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Workflow for Peptide Synthesis
The following diagram illustrates the general workflow for solid-phase peptide synthesis,

highlighting the incorporation of an amino acid derivative like Fmoc-D-Hse(Trt)-OH.
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Caption: General workflow for Fmoc solid-phase peptide synthesis.
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Trityl Group Cleavage
This diagram illustrates the chemical logic of the selective removal of the Trt protecting group

from the homoserine side chain.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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